![molecular formula C24H25ClN2O4S2 B2419384 2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-cyclohexylacetamide CAS No. 850926-79-3](/img/structure/B2419384.png)
2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-cyclohexylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-cyclohexylacetamide is a useful research compound. Its molecular formula is C24H25ClN2O4S2 and its molecular weight is 505.04. The purity is usually 95%.
BenchChem offers high-quality 2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-cyclohexylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-cyclohexylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Applications
A novel series of 4-arylsulfonyl-1,3-oxazoles, including derivatives similar to the specified compound, have shown promising anticancer activities. Specifically, compounds closely related to 2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-cyclohexylacetamide exhibited significant activity against various cancer cell lines, such as glioblastoma, gliosarcoma, and non-small cell lung cancer. These compounds demonstrate the potential as lead compounds for further in-depth studies in the development of new antitumor agents (Zyabrev et al., 2022).
Antibacterial and Anti-Enzymatic Potential
Compounds structurally similar to 2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-cyclohexylacetamide have been evaluated for their antibacterial and anti-enzymatic potential. These compounds have shown inhibition against gram-negative bacterial strains and exhibited low potential against lipoxygenase (LOX) enzyme, indicating their utility in antibacterial applications and as enzyme inhibitors (Nafeesa et al., 2017).
Antioxidant Activity
Amidomethane sulfonyl-linked pyrrolyl oxazoles/thiazoles/imidazoles, closely related to the compound , have been tested for antioxidant activity. Some of these compounds, including E-(2-(p-methylphenyl)lsulfonylethenesulfonyl)-N-(4-(p-methylphenyl)oxazol-2-yl)acetamide, demonstrated excellent antioxidant activity, surpassing even standard antioxidants like Ascorbic acid (Talapuru et al., 2014).
Antiviral Activity
Derivatives of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide, related to the specified compound, have shown some level of antiviral activity, particularly against the tobacco mosaic virus. This suggests potential applications in the field of antiviral research (Chen et al., 2010).
Antibacterial and Anti-Urease Activities
A variety of novel 5-aryl thiophenes containing sulphonylacetamide groups have shown promising antibacterial and anti-urease activities. These studies underline the potential of such compounds in developing new antibacterial agents and urease inhibitors (Noreen et al., 2015).
properties
IUPAC Name |
2-[[4-(4-chlorophenyl)sulfonyl-2-(4-methylphenyl)-1,3-oxazol-5-yl]sulfanyl]-N-cyclohexylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25ClN2O4S2/c1-16-7-9-17(10-8-16)22-27-23(33(29,30)20-13-11-18(25)12-14-20)24(31-22)32-15-21(28)26-19-5-3-2-4-6-19/h7-14,19H,2-6,15H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMTDJUBQPYNIGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(O2)SCC(=O)NC3CCCCC3)S(=O)(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25ClN2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
505.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-cyclohexylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.